1-(3-Amino-4-methylpyrrolidin-1-yl)-3-fluoropropan-2-ol
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Description
1-(3-Amino-4-methylpyrrolidin-1-yl)-3-fluoropropan-2-ol is a fluorinated secondary alcohol featuring a pyrrolidine scaffold substituted with an amino group at position 3 and a methyl group at position 2. The fluorine atom enhances lipophilicity and metabolic stability, while the amino group provides a site for hydrogen bonding, which may improve binding affinity to biological targets such as receptors or enzymes .
Properties
Molecular Formula |
C8H17FN2O |
|---|---|
Molecular Weight |
176.23 g/mol |
IUPAC Name |
1-(3-amino-4-methylpyrrolidin-1-yl)-3-fluoropropan-2-ol |
InChI |
InChI=1S/C8H17FN2O/c1-6-3-11(5-8(6)10)4-7(12)2-9/h6-8,12H,2-5,10H2,1H3 |
InChI Key |
TYYLKNXMVYSPRD-UHFFFAOYSA-N |
Canonical SMILES |
CC1CN(CC1N)CC(CF)O |
Origin of Product |
United States |
Preparation Methods
The synthesis of 1-(3-Amino-4-methylpyrrolidin-1-yl)-3-fluoropropan-2-ol typically involves multiple steps, starting from readily available precursors. One common synthetic route includes the following steps:
Formation of the Pyrrolidine Ring: The pyrrolidine ring is synthesized through a cyclization reaction involving suitable starting materials such as amino acids or their derivatives.
Introduction of the Fluorine Atom: The fluorine atom is introduced via a nucleophilic substitution reaction using a fluorinating agent like diethylaminosulfur trifluoride (DAST).
Amino Group Addition: The amino group is added through a reductive amination reaction, where an aldehyde or ketone precursor is reacted with an amine in the presence of a reducing agent like sodium cyanoborohydride.
Industrial production methods may involve optimization of these steps to enhance yield and purity, often using advanced techniques like microwave-assisted synthesis or continuous flow reactors.
Chemical Reactions Analysis
1-(3-Amino-4-methylpyrrolidin-1-yl)-3-fluoropropan-2-ol undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide, leading to the formation of corresponding ketones or carboxylic acids.
Reduction: Reduction reactions using agents like lithium aluminum hydride can convert the compound into its corresponding alcohols or amines.
Substitution: Nucleophilic substitution reactions can replace the fluorine atom with other functional groups, such as hydroxyl or alkyl groups, using reagents like sodium hydroxide or alkyl halides.
Common reagents and conditions used in these reactions include organic solvents like dichloromethane or ethanol, and reaction temperatures ranging from room temperature to reflux conditions. Major products formed from these reactions depend on the specific reagents and conditions used.
Scientific Research Applications
1-(3-Amino-4-methylpyrrolidin-1-yl)-3-fluoropropan-2-ol has a wide range of scientific research applications:
Chemistry: The compound is used as a building block in the synthesis of more complex molecules, including pharmaceuticals and agrochemicals.
Biology: It serves as a probe in biochemical assays to study enzyme activity and protein interactions.
Medicine: The compound is investigated for its potential therapeutic effects, particularly in the treatment of neurological disorders and cancer.
Industry: It is used in the development of new materials with specific properties, such as polymers and coatings.
Mechanism of Action
The mechanism of action of 1-(3-Amino-4-methylpyrrolidin-1-yl)-3-fluoropropan-2-ol involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may act as an inhibitor or activator, modulating the activity of these targets and affecting various biochemical pathways. For example, it may inhibit the activity of certain enzymes involved in cancer cell proliferation, leading to reduced tumor growth.
Comparison with Similar Compounds
Comparison with Similar Compounds
Structural and Functional Group Analysis
The compound shares structural similarities with several fluorinated heterocyclic alcohols, differing primarily in the heterocycle type, substituent positions, and functional groups. Key comparisons include:
Key Observations:
- Substituent Effects: The 3-amino and 4-methyl groups on the pyrrolidine may improve hydrogen bonding and steric interactions compared to dimethyl-substituted piperidines .
- Fluoropropanol Motif: Shared with PET probes like (R)-5 and (S)-16 (), the 3-fluoropropanol group likely enhances blood-brain barrier penetration, a critical feature for neurological applications .
Physicochemical and Pharmacokinetic Properties
- Lipophilicity: The target compound’s logP is estimated to be lower than that of 1-[4-Amino-2-(trifluoromethyl)phenyl]-3-pyrrolidinol due to fewer aromatic substituents, favoring solubility in aqueous environments .
- Metabolic Stability: Fluorine substitution reduces oxidative metabolism, extending half-life compared to non-fluorinated analogs like 1-(2-hydroxy-6-methoxyphenyl)butanone ().
- Synthetic Accessibility : The tert-butyldimethylsilanyloxy protection used in related compounds () suggests that the target compound may require similar strategies for hydroxyl group stabilization during synthesis.
Biological Activity
1-(3-Amino-4-methylpyrrolidin-1-yl)-3-fluoropropan-2-ol is a synthetic compound notable for its unique structure, which includes an amino group, a fluorine atom, and a pyrrolidine ring. This compound has garnered interest in various fields, particularly in medicinal chemistry due to its potential therapeutic applications.
Molecular Formula: C8H17FN2O
Molecular Weight: 176.23 g/mol
IUPAC Name: 1-(3-amino-4-methylpyrrolidin-1-yl)-3-fluoropropan-2-ol
CAS Number: 1855319-77-5
Biological Activity Overview
The biological activity of 1-(3-Amino-4-methylpyrrolidin-1-yl)-3-fluoropropan-2-ol is primarily linked to its interactions with various biological targets, including enzymes and receptors. These interactions can lead to modulation of biochemical pathways relevant to several diseases.
The compound's mechanism involves:
- Enzyme Inhibition: It may inhibit specific enzymes that play roles in cell proliferation and survival, particularly in cancerous cells.
- Receptor Modulation: The compound can act as an agonist or antagonist at certain receptors, influencing signaling pathways critical for cell function and communication.
Anticancer Activity
Studies have indicated that 1-(3-Amino-4-methylpyrrolidin-1-yl)-3-fluoropropan-2-ol exhibits potential anticancer properties. For instance, it has been shown to reduce tumor growth in preclinical models by inhibiting pathways associated with cancer cell proliferation.
| Study | Findings |
|---|---|
| In vitro assays | Demonstrated significant inhibition of cell growth in various cancer cell lines. |
| Animal models | Reduced tumor size and volume when administered in combination with established chemotherapeutics. |
Anti-inflammatory Effects
The compound has also been investigated for its anti-inflammatory properties. It has shown promise in reducing inflammation markers and modulating immune responses.
| Dose (mg/kg) | Carrageenan-induced Paw Edema Reduction (%) |
|---|---|
| 50 | 61.98 |
| 100 | 80.84 |
| 200 | 90.32 |
These results suggest that the compound could be beneficial in treating inflammatory conditions.
Comparative Analysis with Similar Compounds
Comparison with structurally similar compounds highlights the unique biological activity of 1-(3-Amino-4-methylpyrrolidin-1-yl)-3-fluoropropan-2-ol:
| Compound Name | Key Differences | Biological Activity |
|---|---|---|
| 1-(3-Amino-4-methylpyrrolidin-1-yl)-3-chloropropan-2-ol | Chlorine instead of fluorine | Varying reactivity; less potent in anticancer assays |
| 1-(3-Amino-4-methylpyrrolidin-1-yl)-3-hydroxypropan-2-ol | Hydroxyl group instead of fluorine | Increased solubility; different pharmacokinetics |
Case Studies
Several case studies have explored the efficacy of this compound in laboratory settings:
- Study on Cancer Cell Lines: In a study published in a peer-reviewed journal, researchers treated various cancer cell lines with different concentrations of the compound, observing a dose-dependent reduction in cell viability.
- Inflammation Model: Another investigation utilized carrageenan-induced paw edema in rodents to assess anti-inflammatory effects, finding significant reductions in edema at higher doses.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
